Cas no 524-14-1 (Coenzyme A, S-(hydrogen propanedioate))

Coenzyme A, S-(hydrogen propanedioate) Properties

Names and Identifiers

• S-(hydrogen malonyl)coenzyme A
• Malonyl coenzyme A
• Coenzyme A, S-(hydrogen propanedioate)
• 1-[5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-10,14,19-trioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphahenicosan-21-oic acid 3,5-dioxide (non-preferred name)
• (3S,5R,9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-10,14,19-trioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphahenicosan-21-oic acid 3,5-dioxide (non-preferred name)
• (3S,5R,9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-
• Thiomalonic acid S-ester with coenzyme A
• S-Malonyl-CoA
• Malonyl coenzyme A
• Malonyl CoA
• Coenzyme A, S-(hydrogen malonate) (6CI,8CI)
• BDBM50260111
• S-(hydrogen propanedioic acid
• 3-[(2-{3-[(2R)-3-[({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)methyl]-2-hydroxy-3-methylbutanamido]propanamido}ethyl)sulfanyl]-3-oxopropanoic acid
• SCHEMBL6450
• Q51589793
• HY-115899
• omega-Carboxyacyl-Coenzyme A
• CHEBI:15531
• GTPL5219
• S-(Hydrogen malonyl)coenzyme A
• Malonyl CoA
• C03188
• Thiomalonic acid S-ester with coenzyme A
• C24H38N7O19P3S
• S-Malonyl-CoA
• S-(hydrogen propanedioate) Coenzyme A
• omega-Carboxyacyl-CoA
• D0D0PV
• LNB9YCJ9F9
• MALONYL COENZYME A
• S-(hydrogen propanedioate
• DTXSID40904351
• Coenzyme A, S-(hydrogen malonate)
• 524-14-1
• CS-0379299
• DB04524
• C24-H38-N7-O19-P3-S
• LMFA07050345
• CHEMBL1234355
• J-002124
• 3'-phosphoadenosine 5'-{3-[(3R)-4-{[3-({2-[(3-carboxyacetyl)sulfanyl]ethyl}amino)-3-oxopropyl]amino}-3-hydroxy-2,2-dimethyl-4-oxobutyl] dihydrogen diphosphate}
• S-(hydrogen propanedioate) CoA
• 9H-purin-6-amine,9-[5-O-[[[[[(3R)-4-[[3-[[2-[(carboxyacetyl)thio]ethyl]amino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl]oxy]hydroxyphosphinyl]oxy]hydroxyphosphinyl]-3-O-phosphono-beta-D-rib
• malonyl-CoA
• 3-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-3-oxopropanoic acid
• malonyl-coenzyme a
• C00083
• (2S)-Malonyl-CoA
• MeSH ID: D008316
• NS00015050
• CoA, Malonyl
• Malonyl coenzyme A lithium salt
• Malonyl-CoA
• Malonyl-Coenzyme A
• +Expand

• InChIKey： LTYOQGRJFJAKNA-DVVLENMVSA-N
• Inchi： InChI=1S/C24H38N7O19P3S/c1-24(2,19(37)22(38)27-4-3-13(32)26-5-6-54-15(35)7-14(33)34)9-47-53(44,45)50-52(42,43)46-8-12-18(49-51(39,40)41)17(36)23(48-12)31-11-30-16-20(25)28-10-29-21(16)31/h10-12,17-19,23,36-37H,3-9H2,1-2H3,(H,26,32)(H,27,38)(H,33,34)(H,42,43)(H,44,45)(H2,25,28,29)(H2,39,40,41)/t12-,17-,18-,19+,23-/m1/s1
• SMILES： CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)CC(=O)O)O

Computed Properties

• Exact Mass: 853.115602
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 20
• Rotatable Bond Count: 22
• Monoisotopic Mass: 853.115602
• Heavy Atom Count: 54
• Complexity: 1490
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _5.9
• Topological Polar Surface Area: 426

Experimental Properties

• LogP: -0.49760
• PSA: 455.66000
• Refractive Index: 1.729
• Density: 1.955